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Compound of Interest

Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-5-iodopentane is a valuable bifunctional electrophile in organic synthesis. Its
structure, featuring two different halogen atoms, allows for selective nucleophilic substitution
reactions. The significant difference in the leaving group ability of iodide and chloride ions—
iodide being a much better leaving group—enables the targeted modification of one end of the
pentane chain while leaving the other available for subsequent transformations. This
chemoselectivity makes 1-chloro-5-iodopentane a versatile building block in the synthesis of
complex molecules, including pharmaceutical intermediates and other functionalized organic
compounds.

These application notes provide a detailed overview of the reactions of 1-chloro-5-
iodopentane with various common nucleophiles, including reaction principles, experimental
protocols, and expected outcomes.

Principle of Selectivity

The reactions discussed herein are predominantly bimolecular nucleophilic substitution (SN2)
reactions. The rate of an SN2 reaction is highly dependent on the nature of the leaving group.
The C-I bond is weaker than the C-CI bond, and the iodide ion (I7) is a more stable anion and
thus a better leaving group than the chloride ion (Cl~). Consequently, nucleophilic attack will
occur selectively at the carbon atom bonded to the iodine.
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[https://www.benchchem.com/product/b1345565#reaction-of-1-chloro-5-iodopentane-with-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/product/b1345565?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345565#reaction-of-1-chloro-5-iodopentane-with-nucleophiles
https://www.benchchem.com/product/b1345565#reaction-of-1-chloro-5-iodopentane-with-nucleophiles
https://www.benchchem.com/product/b1345565#reaction-of-1-chloro-5-iodopentane-with-nucleophiles
https://www.benchchem.com/product/b1345565#reaction-of-1-chloro-5-iodopentane-with-nucleophiles
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

